1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid

• IUPAC Name: 1-(4-pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C14H18N2O4/c17-13(16-8-2-5-12(16)14(18)19)6-3-9-20-11-4-1-7-15-10-11/h1,4,7,10,12H,2-3,5-6,8-9H2,(H,18,19)
• InChI Key: CRWOIFWVURCSHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)CCCOC2=CN=CC=C2)C(=O)O
• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.30 g/mol

Description

1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid, also known as PBPC, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. PBPC is a small molecule that belongs to the class of pyrrolidine carboxylic acid derivatives. This compound has been shown to exhibit potent anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid is not fully understood, but it is believed to involve the modulation of various signaling pathways. 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid has been shown to inhibit the activation of NF-κB, which is a key regulator of inflammation and cancer. 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid also modulates the expression of various genes involved in inflammation and cancer, including cyclooxygenase-2 (COX-2), matrix metalloproteinase-9 (MMP-9), and vascular endothelial growth factor (VEGF).
Biochemical and physiological effects:
1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid has been shown to exert various biochemical and physiological effects. In vitro studies have demonstrated that 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid inhibits the production of reactive oxygen species (ROS) and nitric oxide (NO), which are important mediators of inflammation. 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid also enhances the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, which protect cells from oxidative stress.
1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid has also been shown to modulate the immune response. In vitro studies have demonstrated that 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid enhances the phagocytic activity of macrophages and stimulates the production of immunoglobulins by B cells. 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid also modulates the activity of T cells, which play a key role in the regulation of the immune response.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid in lab experiments include its potent anti-inflammatory and anti-tumor properties, as well as its ability to modulate various signaling pathways. 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid is also relatively easy to synthesize and purify, which makes it a cost-effective compound for research purposes.
The limitations of using 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid in lab experiments include its limited solubility in aqueous solutions, which can make it difficult to administer to cells in culture. 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid also has a relatively short half-life in vivo, which can limit its therapeutic efficacy.

Future Directions

There are several future directions for research on 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid. One area of interest is the development of new drug formulations that enhance the solubility and bioavailability of 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid. Another area of interest is the investigation of the mechanism of action of 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid, including its effects on various signaling pathways.
Future research could also focus on the therapeutic potential of 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid in various disease models, including inflammatory diseases and cancer. The development of new 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid derivatives with enhanced potency and selectivity could also be an area of interest for future research.
Conclusion:
In conclusion, 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid is a novel compound that exhibits potent anti-inflammatory and anti-tumor properties. The synthesis of 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid is relatively straightforward, and the compound has been extensively studied for its therapeutic potential. 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid modulates various signaling pathways and exhibits biochemical and physiological effects that make it a promising candidate for the development of new drugs. Future research on 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid could focus on the development of new drug formulations, investigation of the mechanism of action, and therapeutic potential in various disease models.

Synthesis Methods

The synthesis of 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid involves the condensation of 3-pyridinylacetic acid with 2-pyrrolidinone in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then coupled with 4-hydroxybutyric acid under basic conditions to yield 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid. The synthesis of 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid has been reported in several research articles, and the purity of the compound can be confirmed using various spectroscopic techniques such as NMR and mass spectrometry.

Scientific Research Applications

1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid has been extensively studied for its anti-inflammatory and anti-tumor properties. In vitro studies have shown that 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid inhibits the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid also suppresses the activation of nuclear factor-κB (NF-κB), a transcription factor that plays a key role in the regulation of inflammation.
1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid has also been shown to exhibit anti-tumor activity in various cancer cell lines. In vitro studies have demonstrated that 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid induces cell cycle arrest and apoptosis in cancer cells. 1-(4-Pyridin-3-yloxybutanoyl)pyrrolidine-2-carboxylic acid also inhibits the migration and invasion of cancer cells, which are important steps in the metastatic process.